3-Hydroxy-4-methylpentanoic acid

• IUPAC Name: 3-hydroxy-4-methylpentanoic acid
• InChI: InChI=1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
• InChI Key: BOAHYOWLXYZJSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC(=O)O)O
• Molecular Formula: C6H12O3
• DSSTOX Substance ID: DTXSID40505483
• Molecular Weight: 132.16 g/mol
• CAS No.: 5980-21-2

Description

3-Hydroxy-4-methylpentanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Chemistry and Beverage Analysis

Gracia-Moreno et al. (2015) developed a method for quantitatively determining various hydroxy acids, including 3-hydroxy-4-methylpentanoic acid, in wines and alcoholic beverages. This study is significant for understanding the sensory effects of these acids in beverages, as their concentrations can influence the aroma and flavor profiles (Gracia-Moreno, Lopez, & Ferreira, 2015).

Organic Synthesis

Braun and Gräf (2003) described a stereoselective aldol reaction involving this compound. This research is relevant for the synthesis of complex organic molecules, demonstrating the utility of this compound in organic chemistry (Braun & Gräf, 2003).

Wine Aging and Flavor Development

Lytra et al. (2017) explored the formation of substituted esters in red wine, including those related to this compound. Their work provides insights into how the aging of wine affects its flavor and aroma, contributing to the understanding of wine chemistry (Lytra, Franc, Cameleyre, & Barbe, 2017).

Method Development in Chromatography

Another study by Gracia-Moreno et al. (2015) focused on developing a selective method for analyzing methylpentanoic acids, including 4-methylpentanoic acid, in wines and other alcoholic beverages. This research is crucial for the accurate detection and quantification of these compounds in various beverages (Gracia-Moreno, Lopez, & Ferreira, 2015).

Safety and Hazards

The safety information for 3-Hydroxy-4-methylpentanoic acid indicates that it is a dangerous compound. It has hazard statements H315, H318, and H335, indicating that it can cause skin irritation, eye damage, and respiratory irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as 4-hydroxy-4-methylpentanoic acid, have been shown to bind selectively to the ghb receptor ligand .

Mode of Action

It has been found to have antifungal properties . It’s suggested that this compound, along with other organic acids, contributes to the antifungal potential of certain Lactobacillus species .

Biochemical Pathways

It’s known that this compound is produced by lactobacillus species, which are known for their role in lactic acid fermentation . This suggests that 3-Hydroxy-4-methylpentanoic acid might be involved in similar metabolic pathways.

Result of Action

It’s known to have antifungal properties, suggesting that it may interfere with the growth and reproduction of certain fungal species .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, potentially influencing its absorption and distribution . Additionally, the presence of other metabolites and compounds in the environment can also affect the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 3-Hydroxy-4-methylpentanoic acid are not fully understood due to the limited research available. It is known that this compound interacts with various enzymes, proteins, and other biomolecules in the body. The nature of these interactions is complex and involves various biochemical reactions .

Cellular Effects

It is known that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed that this compound exerts its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound’s effects can change over time, including potential changes in the product’s stability, degradation, and long-term effects on cellular function .

Metabolic Pathways

It is known that this compound interacts with various enzymes and cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is known that this compound interacts with various transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It is known that this compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .

Customer Q & A

Q1: What is significant about the stereochemistry of 3-Hydroxy-4-methylpentanoic acid in pharmaceutical synthesis?

A1: The stereochemistry of this compound is crucial in pharmaceutical applications. [] specifically focuses on the stereoselective synthesis of the (R)-enantiomer. This highlights the importance of chirality in drug development, as different enantiomers can have drastically different biological activities.

Q2: What is the role of this compound in the synthesis of HIV protease inhibitors?

A2: [] describes this compound as a "key intermediate" in the preparation of CI-1029 and related HIV protease inhibitors. While the specific role is not elaborated upon, this statement underscores the compound's importance in medicinal chemistry.

Q3: What synthetic strategies are employed in the production of this compound?

A3: The provided research outlines two distinct approaches:

• Stereoselective Aldol Reaction: [] utilizes a stereoselective aldol reaction with (R)-(+)-2-hydroxy-1,2,2-triphenylethyl acetate (Hytra) to achieve high enantiomeric purity (86-92%) of the desired (R)-3-hydroxy-4-methylpentanoic acid.
• Schöpf Method Optimization: [] focuses on optimizing the Schöpf method to construct 3-[2-(p-N-acetylaminophenyl)ethyl]-3-hydroxy-4-methylpentanoic acid. This approach emphasizes simultaneous reduction of multiple functional groups to enhance yield and efficiency.